molecular formula C5H9NO3 B1658099 Methyl 2-(dimethylamino)-2-oxoacetate CAS No. 59571-38-9

Methyl 2-(dimethylamino)-2-oxoacetate

Cat. No.: B1658099
CAS No.: 59571-38-9
M. Wt: 131.13 g/mol
InChI Key: UGNSBLQYRJEDHD-UHFFFAOYSA-N
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Description

Methyl 2-(dimethylamino)-2-oxoacetate is a useful research compound. Its molecular formula is C5H9NO3 and its molecular weight is 131.13 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant;Health Hazard, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Properties

CAS No.

59571-38-9

Molecular Formula

C5H9NO3

Molecular Weight

131.13 g/mol

IUPAC Name

methyl 2-(dimethylamino)-2-oxoacetate

InChI

InChI=1S/C5H9NO3/c1-6(2)4(7)5(8)9-3/h1-3H3

InChI Key

UGNSBLQYRJEDHD-UHFFFAOYSA-N

SMILES

CN(C)C(=O)C(=O)OC

Canonical SMILES

CN(C)C(=O)C(=O)OC

Pictograms

Corrosive; Irritant; Health Hazard

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 1,000 mL reactor are added at 0° C., 360 g (4 mol) of dimethylamine (DMA) solution at 50% by weight in methanol and 43.2 g (0.2 mol) of sodium methylate at 25% by weight in methanol. To this mixture are added at 0-5° C. and within 1 hour, 472 g (4 mol) of dimethyl oxalate. The mixture is maintained with stirring and at 0° C. for 2 hours. The reaction medium is concentrated in vacuo (Pmax=200 mbars) for removing residual DMA and methanol and an 85% orthophosphoric acid solution (23 g 0.2 mol) is then added. The salts formed are filtered and then the filtrate is distilled in vacuo (Tbp=68-70° C., P<1 mbar) in order to recover the desired product (461 g).
Quantity
360 g
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reactant
Reaction Step One
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sodium methylate
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43.2 g
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reactant
Reaction Step Two
Quantity
472 g
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reactant
Reaction Step Three
Quantity
23 g
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reactant
Reaction Step Four
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0 (± 1) mol
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